2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole

• IUPAC Name: 2-(chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• InChI: InChI=1S/C11H7ClF3NS/c12-5-10-16-9(6-17-10)7-1-3-8(4-2-7)11(13,14)15/h1-4,6H,5H2
• InChI Key: NSHFNNYKHBYRDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)CCl)C(F)(F)F
• Molecular Formula: C11H7ClF3NS
• DSSTOX Substance ID: DTXSID30383459
• Molecular Weight: 277.69 g/mol
• CAS RN: 499785-53-4

Description

2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole is a synthetic compound that has gained significant attention in the scientific community due to its diverse range of potential applications. This compound is a member of the thiazole family, which is known for its biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole exhibits a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis in cancer cells, as well as inhibit the growth of various microbial and fungal species. However, its effects on human cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole is its diverse range of potential applications. It has shown promise as an anticancer agent, herbicide, and antimicrobial agent, among others. Additionally, its synthetic route is well-established, making it readily available for research purposes.
However, one of the limitations of this compound is its potential toxicity. Studies have shown that it can be toxic to certain cell types at high concentrations, and its effects on human cells and tissues are not fully understood. Additionally, its use as a herbicide may raise concerns about its potential environmental impact.

Future Directions

There are several future directions for research involving 2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole. One potential direction is to further investigate its mechanism of action and its effects on human cells and tissues. This could help to better understand its potential as an anticancer agent and its safety profile.
Another potential direction is to explore its use as a herbicide in more detail. This could involve testing its efficacy against a wider range of weed species and investigating its potential environmental impact.
Finally, there is potential for further research into the synthesis of 2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole and related compounds. This could involve exploring alternative synthetic routes and investigating the properties of new derivatives.

Scientific Research Applications

2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, agrochemistry, and material science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to possess antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.
In agrochemistry, 2-(Chloromethyl)-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole has been studied for its potential use as a herbicide. Studies have shown that this compound exhibits selective herbicidal activity against various weed species, making it a potential alternative to existing herbicides.